3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide

• IUPAC Name: 3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
• InChI: InChI=1S/C18H15ClN2O5/c19-11-1-3-14-13(9-11)21(18(23)26-14)6-5-17(22)20-12-2-4-15-16(10-12)25-8-7-24-15/h1-4,9-10H,5-8H2,(H,20,22)
• InChI Key: RUKKVHASYFHICQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CCN3C4=C(C=CC(=C4)Cl)OC3=O
• Molecular Formula: C18H15ClN2O5
• Molecular Weight: 374.8 g/mol

Description

3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide is a useful research compound. Its molecular formula is C18H15ClN2O5 and its molecular weight is 374.78. The purity is usually 95%.
BenchChem offers high-quality 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antinociceptive Activity : Compounds structurally related to the requested chemical, specifically (5-chloro-2(3H)-benzoxazolon-3-yl)propanamide derivatives, have been synthesized and shown significant antinociceptive activities, surpassing standard drugs like dipyrone and aspirin in various tests (Önkol et al., 2004).

• Herbicidal Activity : Similar compounds, specifically N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2- ylidene)-2-(2,4-dichlorophenoxy)propanamide, have been synthesized and found effective as herbicides, showcasing the potential agricultural applications of this class of chemicals (Liu et al., 2008).

• Anti-inflammatory and Analgesic Properties : Derivatives of the compound, like those synthesized from visnagin, exhibited significant anti-inflammatory, analgesic, and anticonvulsant activities, indicating potential therapeutic applications (El-Sawy et al., 2014).

• Antitumor Activity : Novel series of quinazolinone derivatives, structurally related to the requested chemical, have demonstrated significant broad spectrum antitumor activity, offering insights into potential cancer treatment applications (Al-Suwaidan et al., 2016).

Chemical Synthesis and Structural Analysis

• Synthesis and Structural Studies : The compound's analogues have been synthesized and structurally analyzed, providing a foundation for understanding its chemical properties and potential applications in material science or pharmaceuticals (Aydın et al., 2017).

• Ring-forming Cascade Reactions : Investigations into the reactions of related chemicals have led to the discovery of novel ring-forming cascade processes, which could be significant in synthetic organic chemistry (Sapegin et al., 2018).